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Compound of Interest

Compound Name: 2-Methyl-1-butanol

Cat. No.: B057232 Get Quote

For researchers, scientists, and professionals in drug development, the purity of starting

materials is a critical parameter that can significantly influence experimental outcomes and

product quality. This guide provides a comparative analysis of the stated purity of commercially

available 2-Methyl-1-butanol from various suppliers. Furthermore, it outlines a detailed

experimental protocol for purity verification using gas chromatography, a widely accepted

analytical technique for this purpose.

Comparative Purity of Commercial 2-Methyl-1-
butanol
The purity of 2-Methyl-1-butanol can vary between suppliers and product grades. The

following table summarizes the publicly available purity information for this chemical from

several commercial sources. It is important to note that this data is based on information

provided by the suppliers and may not reflect batch-to-batch variability. Independent verification

is always recommended.
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Supplier Product Name/Grade Stated Purity

Sigma-Aldrich
2-Methyl-1-butanol, FG

(Fragrance grade)
≥99%[1][2]

Fisher Scientific (+/-)-2-Methyl-1-butanol 98%[3]

Carl ROTH
2-Methyl-1-butanol, for

synthesis
≥97.5%[4][5]

Advanced Biotech
2-METHYL 1-BUTANOL

NATURAL
99% min[6]

Shaanxi Didu New Materials

Co. Ltd.
2-Methyl-1-butanol 99.0% Min[7]

BOC Sciences (S)-(-)-2-Methyl-1-butanol >98.0%

Unnamed Supplier (via

ChemicalBook)

2-Methyl-1-Butanol Analytical

Standard
98.0%[8]

Experimental Protocol: Purity Determination by Gas
Chromatography (GC)
Gas chromatography is a robust and widely used technique for assessing the purity of volatile

organic compounds like 2-Methyl-1-butanol.[9] The following protocol provides a general

methodology for this analysis. For determining the enantiomeric purity of chiral samples, a

chiral stationary phase is required.[10]

Objective: To determine the purity of a 2-Methyl-1-butanol sample by quantifying the main

component and any impurities.

Principle: The sample is vaporized and injected into a gas chromatograph. The components of

the sample are separated based on their differential partitioning between a gaseous mobile

phase and a liquid or solid stationary phase within a capillary column. A detector records the

elution of each component, and the resulting peak areas are used to calculate the relative

percentage of each substance.

Materials and Reagents:
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2-Methyl-1-butanol sample

High-purity solvent for dilution (e.g., ethanol, HPLC grade)

Gas Chromatograph (GC) equipped with a Flame Ionization Detector (FID)

Capillary GC column (a non-polar or medium-polarity column is generally suitable for purity

assessment, e.g., a column with a stationary phase like SE-30 or Apiezon L)[11]

High-purity carrier gas (e.g., Helium, Nitrogen)

Microsyringe for sample injection

Procedure:

Sample Preparation:

Accurately prepare a solution of the 2-Methyl-1-butanol sample in a suitable solvent. A

typical concentration is 1 mg/mL, but this may need to be optimized based on detector

response.

Instrumental Conditions (Example):

Inlet Temperature: 250 °C

Detector Temperature (FID): 280 °C

Oven Temperature Program:

Initial temperature: 50 °C, hold for 2 minutes

Ramp rate: 10 °C/min to 150 °C

Hold at 150 °C for 5 minutes

Carrier Gas Flow Rate: 1 mL/min (Helium)

Injection Volume: 1 µL
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Split Ratio: 50:1 (can be adjusted)

Analysis:

Inject a blank (solvent only) to ensure the system is clean.

Inject the prepared sample solution into the GC.

Record the chromatogram.

Data Analysis:

Identify the peak corresponding to 2-Methyl-1-butanol based on its retention time.

Integrate the area of all peaks in the chromatogram.

Calculate the purity by dividing the peak area of 2-Methyl-1-butanol by the total peak

area of all components and multiplying by 100.

Note: For chiral analysis to determine the enantiomeric composition, a chiral GC column is

necessary.[10] The methodology may also be adapted for use with ¹H-NMR spectrometry using

a chiral derivatizing agent like L-valine to distinguish between enantiomers.[12]

Visualizing the Purity Assessment Workflow
The following diagram illustrates the key steps in the purity assessment of 2-Methyl-1-butanol
using gas chromatography.

Sample Preparation GC Analysis Data Processing

Commercial
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Caption: Workflow for Purity Assessment of 2-Methyl-1-butanol by Gas Chromatography.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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